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Compound Name: 1-(4-Phenoxyphenoxy)-2-propanol

Cat. No.: B106007

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-(4-phenoxyphenoxy)-2-propanol. It is a key intermediate in the synthesis of
various organic compounds, notably the pesticide Pyriproxyfen.[1][2] This document
consolidates essential data for laboratory and research applications, including detailed
synthetic protocols and a summary of its physicochemical characteristics.

Chemical Identity and Properties

1-(4-Phenoxyphenoxy)-2-propanol is an organic compound characterized by a propanol
backbone substituted with a 4-phenoxyphenoxy group.[3]
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Property Value Source
1-(4-phenoxyphenoxy)propan-
IUPAC Name P P Y)prop [4]
2-ol
CAS Number 57650-78-9 [3]
Molecular Formula C15H1603 [4]
Molecular Weight 244.29 g/mol [5]
White to off-white crystalline
Appearance _
powder or molten solid/cast
Melting Point 70-72 °C
Boiling Point 379.3 £ 22.0 °C (Predicted) [5]
Density 1.136 + 0.06 g/cm? (Predicted) [5]
N Soluble in Chloroform and
Solubility ]
Methanol (Slightly)
pKa 14.33 + 0.20 (Predicted) [5]

Synthesis Protocols

The synthesis of 1-(4-phenoxyphenoxy)-2-propanol is well-documented in patent literature.

Below are detailed experimental protocols derived from these sources.

Method 1: Reaction of 4-phenoxyphenol with Propylene

Oxide

This method involves the base-catalyzed reaction of 4-phenoxyphenol with propylene oxide.

Experimental Protocol:

e Reaction Setup: In a reaction vessel, dissolve 4-phenoxyphenol in water.

o Catalyst Addition: Add a basic catalyst such as potassium hydroxide, sodium hydroxide, or

potassium carbonate. The molar ratio of 4-phenoxyphenol to the basic catalyst should be
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between 1:0.1 and 1:2.[6]

o Reagent Addition: Add propylene oxide to the mixture. The molar ratio of 4-phenoxyphenol to
propylene oxide should be between 1:2 and 1:5.[6]

» Reaction Conditions: Maintain the reaction temperature between 20-60°C and stir for 1-6
hours.[6]

o Work-up: Upon completion of the reaction, the desired product, 1-(4-phenoxyphenoxy)-2-
propanol, is obtained.[6]

Method 2: Reaction of 4-phenoxyphenol with 1-chloro-2-
propanol

This alternative synthesis route involves the reaction of 4-phenoxyphenol with 1-chloro-2-
propanol in the presence of an acid binding agent.

Experimental Protocol:

Reaction Setup: Dissolve 4-phenoxyphenol in a suitable solvent (e.g., methanol, ethanol,
propanol, isopropanol, water, formic acid, or acetic acid) in a reaction vessel.[7]

o Addition of Acid Binding Agent: Add an acid binding agent, such as sodium hydroxide,
potassium hydroxide, sodium carbonate, potassium carbonate, or lithium hydroxide.[7]

+ Reagent Addition: Slowly add a solution of 1-chloro-2-propanol in the same solvent to the
reaction mixture.

¢ Reaction Conditions: Stir the reaction mixture at a temperature between 25-120°C until the
reaction is complete.[7]

e Product Isolation: Cool the reaction solution to allow the product to precipitate. The resulting
1-(4-phenoxyphenoxy)-2-propanol can then be isolated.[7]

Role as a Metabolite of Pyriproxyfen

1-(4-Phenoxyphenoxy)-2-propanol, also referred to as (RS)-2-hydroxypropyl 4-
phenoxyphenyl ether (POPA), is a known metabolite of the pesticide Pyriproxyfen.[8][9] The
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metabolic degradation of Pyriproxyfen in soil can lead to the formation of several products,
including POPA.[9]

Below is a diagram illustrating the metabolic pathway of Pyriproxyfen.

4'-OH-POPA

Hydroxylation

Click to download full resolution via product page

Metabolic pathway of Pyriproxyfen.

Safety and Handling

A safety data sheet (SDS) should be consulted before handling 1-(4-phenoxyphenoxy)-2-
propanol. General safety precautions include:

e Personal Protective Equipment: Wear appropriate protective clothing, gloves, and eye/face
protection.
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o Ventilation: Handle in a well-ventilated area.
o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

» Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.

Logical Workflow for Synthesis

The synthesis of 1-(4-phenoxyphenoxy)-2-propanol is a critical step in the production of
Pyriproxyfen. The following diagram outlines the logical workflow from starting materials to the

final product.

Starting Materials
Propylene Oxide
4-Phenoxyphenol or
1-Chloro-2-propanol

Reaftion Step

Base-Catalyzed
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1-(4-Phenoxyphenoxy)-2-propanol

Reaction with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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